Cas no 656827-05-3 (1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-)

656827-05-3 structure
Product name:1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
CAS No:656827-05-3
MF:C21H19N3OS2
MW:393.525061845779
CID:1690946
1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
- 1H-Pyrazole-1-carbothioamide, 4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-
-
- Inchi: 1S/C21H19N3OS2/c1-25-17-11-9-15(10-12-17)18-14-19(20-8-5-13-27-20)24(23-18)21(26)22-16-6-3-2-4-7-16/h2-13,19H,14H2,1H3,(H,22,26)
- InChI Key: XDXREFQWXCJOGA-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC=CC=C2)=S)C(C2SC=CC=2)CC(C2=CC=C(OC)C=C2)=N1
Computed Properties
- Exact Mass: 393.09717
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 545.6±60.0 °C(Predicted)
- PSA: 36.86
- pka: 12.02±0.60(Predicted)
1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)- Related Literature
-
Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
656827-05-3 (1H-Pyrazole-1-carbothioamide,4,5-dihydro-3-(4-methoxyphenyl)-N-phenyl-5-(2-thienyl)-) Related Products
- 1306910-84-8(2-(3-Aminopiperidin-1-yl)-N-phenylacetamide)
- 1173018-62-6(Imidazole-13C,15N2 (Major))
- 1337701-53-7(3-Amino-3,4-dihydro-2H-1-benzopyran-8-carboxylic acid)
- 156968-81-9(Thymidine-1',2',3',4',5'-13C5)
- 3240-72-0(5,6-diamino-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 862703-10-4(1,5-Diazocine-1,5(2H,6H)-dicarboxylic acid, tetrahydro-3-oxo-,bis(1,1-dimethylethyl) ester)
- 2228777-77-1(1-(2-chloro-1,3-thiazol-5-yl)cyclohexan-1-amine)
- 1153348-23-2(N-pentylthian-4-amine)
- 2171894-48-5(5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)
- 62009-07-8(5-Nitropyridine-3-sulfonamide)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
